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Compound of Interest

Compound Name: N-Octyl 4-hydroxybenzoate-d4

Cat. No.: B1161443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Octyl 4-hydroxybenzoate-
d4, a deuterated analog of the preservative octylparaben. It is primarily intended for use as an

internal standard in analytical methodologies. This guide compiles essential data on its

properties, safety protocols, and relevant biological context for its non-deuterated form.

Physicochemical and Toxicological Properties
Quantitative data for N-Octyl 4-hydroxybenzoate-d4 is not readily available in a dedicated

Safety Data Sheet (SDS). The data presented below is a combination of information for the

deuterated compound and its non-deuterated counterpart, N-Octyl 4-hydroxybenzoate, for

reference. Safety information is extrapolated from SDS of similar paraben compounds.

Table 1: Physicochemical Properties
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Property Value Units Notes / Source

Chemical Formula C₁₅H₁₈D₄O₃ -

For N-Octyl 4-

hydroxybenzoate-

2,3,5,6-D4.[1][2]

Molecular Weight 254.36 g/mol

For N-Octyl 4-

hydroxybenzoate-

2,3,5,6-D4.[1]

Appearance
White to cream

crystals or powder
-

For non-deuterated

analog.[3]

Melting Point 47.0 - 53.0 °C
For non-deuterated

analog.[3]

Solubility Data not available -

Generally soluble in

organic solvents like

methanol and

chloroform.

Parent Compound

Formula
C₁₅H₂₂O₃ -

For N-Octyl 4-

hydroxybenzoate.[4]

[5]

Parent Compound

Mol. Wt.
250.33 g/mol

For N-Octyl 4-

hydroxybenzoate.[5]

Table 2: Hazard and Safety Information (Based on Analogous Parabens)
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Hazard Category
Classification &
Statements

Precautionary
Measures & First
Aid

Source (Analogous
Compounds)

Eye Irritation

Category 1/2: Causes

serious eye

damage/irritation.

(H318/H319)

P280: Wear eye

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. Immediately

call a POISON

CENTER/doctor.

[4][6]

Skin Irritation
Category 2: Causes

skin irritation. (H315)

P264: Wash skin

thoroughly after

handling. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water.

[4]

Respiratory Irritation

Category 3: May

cause respiratory

irritation. (H335)

P261: Avoid breathing

dust. P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[4][6]

Aquatic Hazard

Acute/Chronic

Category 2/3:

Toxic/Harmful to

aquatic life.

(H401/H412)

P273: Avoid release to

the environment.

P501: Dispose of

contents/container to

an approved waste

disposal plant.
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Experimental Protocols
N-Octyl 4-hydroxybenzoate-d4 is principally used as an internal standard for the

quantification of its parent compound, octylparaben, in various matrices (e.g., biological fluids,

environmental samples, consumer products). Below is a representative protocol for its use in

Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol: Quantification of Octylparaben using N-Octyl 4-hydroxybenzoate-d4 Internal

Standard

Preparation of Standards:

Prepare a stock solution of N-Octyl 4-hydroxybenzoate (the analyte) and N-Octyl 4-
hydroxybenzoate-d4 (the internal standard, IS) in a suitable solvent (e.g., acetonitrile or

methanol) at a concentration of 1 mg/mL.

Create a series of calibration standards by serially diluting the analyte stock solution.

Spike each calibration standard and the quality control (QC) samples with a fixed

concentration of the IS stock solution.

Sample Preparation (e.g., Plasma Sample):

Thaw plasma samples at room temperature.

To 100 µL of plasma, add the fixed amount of N-Octyl 4-hydroxybenzoate-d4 (IS).

Perform a protein precipitation step by adding 300 µL of cold acetonitrile.

Vortex the mixture for 1 minute to ensure thorough mixing and precipitation.

Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS analysis.

LC-MS Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1161443?utm_src=pdf-body
https://www.benchchem.com/product/b1161443?utm_src=pdf-body
https://www.benchchem.com/product/b1161443?utm_src=pdf-body
https://www.benchchem.com/product/b1161443?utm_src=pdf-body
https://www.benchchem.com/product/b1161443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Chromatography (LC): Use a C18 reverse-phase column. Employ a gradient elution

method with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with

0.1% formic acid (B).

Mass Spectrometry (MS): Operate the mass spectrometer in negative ion mode using

electrospray ionization (ESI). Monitor the specific mass-to-charge ratio (m/z) transitions for

both octylparaben and its deuterated internal standard using Multiple Reaction Monitoring

(MRM).

Data Analysis:

Construct a calibration curve by plotting the ratio of the analyte peak area to the IS peak

area against the analyte concentration for each calibration standard.

Determine the concentration of octylparaben in the unknown samples by interpolating their

analyte/IS peak area ratios from the linear regression of the calibration curve.

Visualizations: Workflows and Biological Pathways
Experimental Workflow: Internal Standard Quantification
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Caption: Workflow for analyte quantification using a deuterated internal standard.
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Biological Pathway: Paraben Endocrine Disruption

The non-deuterated parent compound, octylparaben, is known as an endocrine-disrupting

chemical (EDC).[7][8][9] One of its primary mechanisms of action is mimicking the natural

hormone estrogen, thereby interfering with normal hormonal signaling.[7][10][11]

Paraben
(e.g., Octylparaben)

Estrogen Receptor
(ERα / ERβ)

Binds to / Activates Estrogen Response Element
(in DNA)

Binds to
Gene Transcription

Initiates Altered Cellular Response
(Endocrine Disruption)

Click to download full resolution via product page

Caption: Simplified pathway of paraben-induced estrogenic endocrine disruption.

Safety Protocol: Chemical Spill Response
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Spill Occurs
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(Size, Location)
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Caption: Logical workflow for responding to a laboratory chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

